Cas no 1261912-87-1 (3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid)

• Product Name: 3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid
• CAS No: 1261912-87-1
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD18321314
• CID: 2621582
• Update Time: 2025-08-02

3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid

• MDL： MFCD18321314
• Inchi： 1S/C16H16O4/c1-10-12(5-4-6-13(10)16(17)18)14-8-7-11(19-2)9-15(14)20-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： ZLKBRRAHIAWGQY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C=CC=C(C(=O)O)C=1C)OC

Computed Properties

• Exact Mass: 272.10500

Experimental Properties

• PSA: 55.76000
• LogP: 3.37740

Additional information on 3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid

Recent Advances in the Study of 3-(2,4-Dimethoxyphenyl)-2-Methylbenzoic Acid (CAS: 1261912-87-1)

3-(2,4-Dimethoxyphenyl)-2-methylbenzoic acid (CAS: 1261912-87-1) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

The synthesis of 3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid has been optimized in recent years, with researchers employing advanced catalytic methods to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel palladium-catalyzed coupling reaction that significantly enhanced the efficiency of the synthesis process. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological studies have revealed that 3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid exhibits promising anti-inflammatory and anticancer properties. In vitro experiments demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data from cancer cell line studies indicated that the compound could induce apoptosis in certain types of tumor cells, making it a candidate for further investigation in oncology.

Mechanistic studies have explored the compound's interaction with cellular targets. Molecular docking simulations and binding assays have identified potential protein targets, including kinases and nuclear receptors, which may underlie its biological effects. These findings were corroborated by a recent publication in Bioorganic & Medicinal Chemistry Letters (2024), which highlighted the compound's selective binding affinity for specific kinase domains.

Despite these promising results, challenges remain in the development of 3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile and reduce toxicity.

In conclusion, 3-(2,4-dimethoxyphenyl)-2-methylbenzoic acid represents a compound of significant interest in the field of chemical biology and drug discovery. Its multifaceted pharmacological properties and well-characterized synthesis route position it as a valuable candidate for further development. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.